Cas no 1846-48-6 (6,6-Dimethylbicyclo[3.1.0]hexan-2-one)

• Product Name: 6,6-Dimethylbicyclo[3.1.0]hexan-2-one
• CAS No: 1846-48-6
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD22055205
• CID: 2784182
• PubChem ID: 12740328
• Update Time: 2025-05-23

6,6-Dimethylbicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4487166
• 6,6-Dimethyl-bicyclo[3.1.0]hexan-2-one
• 6,6-Dimethylbicyclo[3.1.0]hexan-2-one
• ZRKSYTSBZMCHBI-UHFFFAOYSA-N
• DTXSID30508625
• EN300-209518
• (+/-)-6,6-Dimethyl-bicyclo[3.1.0]hexan-2-one
• UJA61030
• 1846-48-6

• MDL： MFCD22055205
• Inchi： 1S/C8H12O/c1-8(2)5-3-4-6(9)7(5)8/h5,7H,3-4H2,1-2H3
• InChI Key： ZRKSYTSBZMCHBI-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1C2(C)C

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6,6-Dimethylbicyclo[3.1.0]hexan-2-one

Introduction to 6,6-Dimethylbicyclo[3.1.0]hexan-2-one (CAS No. 1846-48-6)

6,6-Dimethylbicyclo[3.1.0]hexan-2-one, with the CAS number 1846-48-6, is a unique and structurally interesting organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the class of bicyclic ketones and is characterized by its distinctive bicyclo[3.1.0]hexane framework, which imparts unique chemical and physical properties.

The molecular structure of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one consists of a six-membered ring fused with a three-membered ring, with two methyl groups attached to the six-membered ring and a ketone functional group at the 2-position. This configuration provides a rigid and conformationally constrained structure, making it an attractive scaffold for various chemical applications.

In recent years, 6,6-Dimethylbicyclo[3.1.0]hexan-2-one has been extensively studied for its potential applications in drug discovery and development. The rigid bicyclic framework offers a high degree of structural diversity and can be readily functionalized to generate a wide range of derivatives with diverse biological activities. For instance, researchers have explored the use of this compound as a building block for the synthesis of novel pharmaceuticals targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one is in the development of small molecule inhibitors for specific protein targets. The unique conformational properties of this compound make it an excellent candidate for designing inhibitors that can selectively bind to target proteins with high affinity and specificity. Recent studies have demonstrated the effectiveness of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one-based inhibitors in modulating the activity of key enzymes involved in disease pathways.

Beyond its applications in medicinal chemistry, 6,6-Dimethylbicyclo[3.1.0]hexan-2-one has also found use in materials science and organic synthesis. The rigid bicyclic structure provides excellent thermal stability and mechanical strength, making it suitable for the development of advanced materials such as polymers and coatings. Additionally, the compound's reactivity and synthetic versatility have led to its use as a starting material or intermediate in the synthesis of complex organic molecules.

The synthetic accessibility of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one has been well-documented in the literature, with several efficient routes reported for its preparation. One common approach involves the intramolecular Diels-Alder reaction followed by oxidation to introduce the ketone functionality. These synthetic methods have been optimized to achieve high yields and stereoselectivity, facilitating large-scale production for both research and industrial applications.

In conclusion, 6,6-Dimethylbicyclo[3.1.0]hexan-2-one (CAS No. 1846-48-6) is a versatile and structurally unique compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its rigid bicyclic framework and reactivity make it an attractive scaffold for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in modern chemical research.